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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile

Cat. No.: B042573

An In-depth Technical Guide on the Solubility of 2-Hydroxybenzonitrile in Organic Solvents

Introduction

2-Hydroxybenzonitrile, also known as salicylonitrile or 2-cyanophenol, is a bifunctional
aromatic organic compound with the chemical formula C7HsNO.[1][2] Its structure consists of a
benzene ring substituted with a hydroxyl (-OH) group and a nitrile (-C=N) group at the ortho
position.[1] This unique arrangement makes it a valuable intermediate in the synthesis of a
wide range of pharmaceuticals, agrochemicals, dyes, and specialty polymers.[3][4]

The solubility of 2-Hydroxybenzonitrile in various organic solvents is a critical
physicochemical parameter that governs its handling, reaction kinetics, purification, and
formulation in numerous applications. For researchers, scientists, and drug development
professionals, a thorough understanding of its solubility profile is essential for process
optimization, dosage form development, and ensuring reproducible experimental outcomes.

This technical guide provides a comprehensive overview of the solubility of 2-
Hydroxybenzonitrile, details established experimental protocols for its determination, and
illustrates key workflows and influencing factors.

Solubility Profile of 2-Hydroxybenzonitrile

Quantitative, temperature-dependent solubility data for 2-Hydroxybenzonitrile in a wide range
of organic solvents is not extensively documented in publicly available literature. However,
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qualitative descriptions and data from chemical databases provide a foundational
understanding of its solubility characteristics. The compound is generally described as a white
to light yellow crystalline solid.[1][3]

The presence of both a polar hydroxyl group, capable of acting as a hydrogen bond donor and
acceptor, and a moderately polar nitrile group, alongside a nonpolar benzene ring, results in a
nuanced solubility profile.

Table 1: Qualitative and Reported Solubility of 2-Hydroxybenzonitrile

Solvent Class Solvent Reported Solubility Reference
Alcohols Methanol Slightly Soluble [5][6]
Ethanol Soluble [1]

Ketones Acetone Soluble [1]
Halogenated Chloroform Sparingly Soluble [5][6]
Aqueous Water Soluble [51[6]

Note: The terms "Soluble," "Slightly Soluble,"” and "Sparingly Soluble" are qualitative. For
precise applications, experimental determination of quantitative solubility at specific
temperatures is highly recommended.

Factors Influencing Solubility

The solubility of 2-Hydroxybenzonitrile is a multifactorial property governed by the interplay
between the solute and solvent characteristics. A logical relationship of these factors is
depicted below.
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Caption: Factors influencing the solubility of 2-Hydroxybenzonitrile.

o Solute Properties: The hydroxyl group can form hydrogen bonds with protic and aprotic polar
solvents, enhancing solubility. The benzene ring contributes to van der Waals interactions
and favors solubility in less polar or aromatic solvents.

e Solvent Properties: Polar protic solvents (e.g., alcohols) can effectively solvate the molecule
through hydrogen bonding. Polar aprotic solvents (e.g., acetone) can act as hydrogen bond
acceptors. Nonpolar solvents are generally poor solvents for this compound due to the
presence of the polar functional groups.

o Temperature: The dissolution of solids in liquids is typically an endothermic process;
therefore, the solubility of 2-Hydroxybenzonitrile is expected to increase with rising
temperature.

Experimental Protocol for Solubility Determination

A reliable method for determining the thermodynamic solubility of 2-Hydroxybenzonitrile is the
isothermal shake-flask method, followed by quantitative analysis of the supernatant. This
method ensures that a true equilibrium between the solid and liquid phases is achieved.

Materials and Equipment
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e Solute: High-purity 2-Hydroxybenzonitrile (>99%).[3]
e Solvents: Analytical or HPLC-grade organic solvents.
e Equipment:
o Analytical balance
o Glass vials with screw caps
o Thermostatically controlled orbital shaker or water bath
o Syringes and syringe filters (e.g., 0.22 um PTFE)
o Volumetric flasks and pipettes

o High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
spectrophotometer.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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